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This technical guide provides an in-depth exploration of the core principles behind the magnetic
field configuration in helical-axis stellarators, a promising concept in the pursuit of fusion
energy. By leveraging complex, three-dimensionally shaped magnetic fields generated by
external coils, stellarators confine high-temperature plasma without the need for a large,
induced plasma current. This design feature makes them inherently suitable for steady-state
operation, a critical requirement for a future fusion power plant.[1][2] The helical-axis stellarator
refines this concept by twisting the central magnetic axis into a helical path, offering enhanced
plasma confinement and stability.[2] This document will focus on the foundational principles of
two leading helical-axis stellarator experiments: the Helically Symmetric eXperiment (HSX) and
Wendelstein 7-X (W7-X).

Core Principles of Magnetic Field Configuration

The fundamental objective of a stellarator's magnetic field is to create a set of nested, toroidal
magnetic surfaces that effectively confine plasma particles. The intricate design of these
magnetic fields is optimized to minimize the transport of particles and energy out of the plasma.
Two key design philosophies that have shaped the development of modern helical-axis
stellarators are quasi-helical symmetry and the Helias (helical-axis advanced stellarator)
concept.

Quasi-Helical Symmetry (QHS): The Helically Symmetric eXperiment (HSX) is the pioneering
device designed to validate the principle of quasi-helical symmetry.[3] In a QHS configuration,
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the magnetic field strength is dominated by a single helical component. This creates a
magnetic landscape that appears symmetric to particles as they spiral along the field lines. This
effective symmetry is crucial for achieving superior particle confinement, significantly reducing
neoclassical transport, and minimizing the viscous damping of plasma flows when compared to
classical stellarator designs.[1][3]

Helias Concept: The Wendelstein 7-X (W7-X) stellarator is the world's largest and most
advanced device based on the Helias concept, featuring a five-field-period helical-axis
configuration.[4] The magnetic field design of W7-X is the culmination of extensive optimization
studies aimed at achieving a suite of desirable properties, including stable plasma equilibrium,
low neoclassical transport, and minimal bootstrap current.[5] This is realized through a
sophisticated arrangement of 50 non-planar and 20 planar superconducting magnetic coils that
generate a precisely tailored, three-dimensional magnetic field.[4]

Data Presentation: Comparative Parameters of HSX
and W7-X

The following tables provide a structured summary of the key design and operational
parameters for the HSX and W7-X stellarators, facilitating a direct comparison of these two
leading experimental platforms.

Table 1. Major Device Parameters

Helically Symmetric .
Parameter . Wendelstein 7-X (W7-X)
eXperiment (HSX)

Major Radius 1.2m 55m
Average Minor Radius 0.15m 0.53m
Plasma Volume 0.44 ms3 30 md
On-Axis Magnetic Field 1.0-1.25T Upto3.0T
Number of Field Periods 4 5

Year of First Operation 1999 2015
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Sources:[1][4]

Table 2: Coil System and Plasma Heating

Parameter

Helically Symmetric
eXperiment (HSX)

Wendelstein 7-X (W7-X)

Main Coils

48 modular, twisted copper

coils

50 non-planar,

superconducting coils

Auxiliary/Planar Coils

Set of auxiliary coils to modify

symmetry

20 planar, superconducting
coils

Primary Heating Methods

Electron Cyclotron Resonance
Heating (ECRH)

ECRH, Neutral Beam Injection
(NBI), lon Cyclotron
Resonance Heating (ICRH)

Heating Power

100 kW (ECRH)

Up to 15 MW (ECRH)

Sources:[1][4]

Table 3: Typical Plasma Parameters

Parameter

Helically Symmetric
eXperiment (HSX)

Wendelstein 7-X (W7-X)

Electron Temperature

2.0 -2.5keV

60 - 130 MK (approximately 5 -
11 keV)

Plasma Density

~8x102¢cm3

Upto 3 x 102°m—2

Plasma Duration

0.2 s (pulsed)

Upto 100 s

Sources:[1][4]

Experimental Protocols: Magnetic Field

Characterization
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The verification and precise characterization of the magnetic field configuration are paramount
in stellarator research. The primary experimental technique for mapping the vacuum magnetic
surfaces is the electron beam fluorescence method.

Detailed Methodology: Magnetic Surface Mapping via Electron Beam Fluorescence

This technique enables the direct visualization of the magnetic field line topology in the
absence of plasma.

o Electron Beam Injection: A low-energy electron beam, typically in the range of 50-200 eV, is
injected into the evacuated plasma vessel from a movable electron gun. The beam is aligned
to be parallel to the main magnetic field, ensuring the electrons closely follow the magnetic
field lines.[6][7]

» Fluorescent Target: A movable rod or a screen coated with a fluorescent material, such as
zinc oxide (Zn0O:Zn), is inserted into the vacuum vessel at a specific toroidal position.[6][8]

 Visualization of Magnetic Surface Cross-Section: When the electron beam impinges on the
fluorescent surface, it excites the material, producing a visible spot of light. By systematically
moving the electron gun to different radial and vertical starting positions, a series of luminous
spots is created on the screen. These spots collectively trace the cross-section of a single
magnetic flux surface at that toroidal plane.[6]

» Image Acquisition and Analysis: A sensitive CCD camera is employed to capture long-
exposure images of the fluorescent patterns. This provides a high-resolution two-dimensional
map of the magnetic surfaces.[3]

o Three-Dimensional Reconstruction: The entire process is repeated at various toroidal
locations within the stellarator. The resulting set of 2D cross-sections is then computationally
combined to create a full three-dimensional reconstruction of the nested magnetic flux
surfaces, which can be rigorously compared with the theoretically predicted magnetic
topology.

For characterizing the magnetic field during plasma operations, a suite of magnetic diagnostics
is employed to measure the plasma'’s influence on the confining field. These diagnostics
include:
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» Rogowski coils: These are used to measure the net toroidal electric current flowing within the
plasma.[9]

o Diamagnetic loops: These measure the change in magnetic flux caused by the plasma's
kinetic pressure. This measurement is crucial for determining the stored energy within the
plasma.[9]

o Saddle loops: These are configured to measure localized variations in the magnetic field.[9]

e Mirnov coils: These are sensitive magnetic pickup coils used to detect time-varying magnetic
fields associated with magnetohydrodynamic (MHD) instabilities in the plasma.[9]

Mandatory Visualization

The following diagrams, rendered in the DOT language, illustrate the fundamental principles of
magnetic field generation, the experimental workflow for its characterization, and the logical
relationships governing the magnetic field configuration in a helical-axis stellarator.

Magnetic Field Generation Pathway

Coil System Magnetic Field Components

. nerates
Energize Modular / Non-Planar Coils Primary Helical Field Vector Sum
Coil Power Supplies
Energize Vector Sum
Planar / Auxiliary Coils ELLCCCIN 1,14 Field Modification

Confines Confined Plasma

Resultant 3D Confining Field

Click to download full resolution via product page

Caption: Pathway for generating the 3D confining magnetic field.
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Magnetic Field Characterization Workflow

Data Acquisition

Magnetic Diagnostics

Electron Gun Injection

(Rogowski, Diamagnetic, etc.)

Fluorescent Screen Imaging provide raw data for

provides data for

Data Processing and Analysis

Analysis of Fluorescent Images Signal Integration & Calibration

are inputs for

Equilibrium Reconstruction Codes ields
(e.g., VMEC, STELLOPT) y

Results

Reconstructed Plasma Equilibrium
(Pressure & Current Profiles)

Verified Vacuum Magnetic Surface Map

Click to download full resolution via product page

Caption: Workflow for experimental magnetic field analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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